Cas no 1797560-88-3 (2-benzylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide)

• Product Name: 2-benzylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide
• CAS No: 1797560-88-3
• MF: C₂₁H₂₉NO₂S
• MW: 359.525464773178
• CID: 5372140
• Update Time: 2025-05-24

2-benzylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide

• Inchi： 1S/C21H29NO2S/c1-24-21(18-8-16-7-17(10-18)11-19(21)9-16)14-22-20(23)13-25-12-15-5-3-2-4-6-15/h2-6,16-19H,7-14H2,1H3,(H,22,23)
• InChI Key： DWSNOFBGHMOJTC-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)C2CC3CC1CC(C3)C2)(=O)CSCC1=CC=CC=C1

Additional information on 2-benzylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide

Introduction to 2-benzylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide (CAS No. 1797560-88-3)

2-benzylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide, chemically designated as CAS No. 1797560-88-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural features, which include a benzylsulfanyl moiety and a 2-methoxy-2-adamantyl substituent. These structural elements contribute to its distinctive chemical properties and potential biological activities, making it a subject of intense study in medicinal chemistry.

The benzylsulfanyl group is known for its ability to enhance the solubility and bioavailability of molecules, while the 2-methoxy-2-adamantyl moiety provides steric stability and metabolic resistance. Such structural attributes are highly valued in the design of novel therapeutic agents, particularly in the quest for drugs with improved pharmacokinetic profiles. The combination of these features in 2-benzylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide suggests a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on the development of compounds that can modulate biological pathways associated with various diseases. The structural framework of CAS No. 1797560-88-3 aligns well with this trend, as it incorporates elements that have been shown to interact with biological targets in a selective manner. For instance, the benzylsulfanyl group has been reported to exhibit inhibitory effects on certain enzymes, while the 2-methoxy-2-adamantyl moiety is known to enhance binding affinity to protein targets. These properties make this compound an intriguing subject for further investigation.

One of the most compelling aspects of CAS No. 1797560-88-3 is its potential application in the treatment of neurological disorders. Studies have indicated that molecules containing the benzylsulfanyl group may have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the 2-methoxy-2-adamantyl substituent has been associated with improved blood-brain barrier penetration, a critical factor for therapeutic agents targeting central nervous system disorders. The synergistic effect of these structural features makes 2-benzylsulfanyl-N-[(2-methoxy-2-adamantyl)methyl]acetamide a promising candidate for further development.

The synthesis of CAS No. 1797560-88-3 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the benzylsulfanyl group typically involves sulfonation followed by reduction, while the attachment of the 2-methoxy-2-adamantyl moiety often requires Friedel-Crafts alkylation or similar reactions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve the desired product with minimal side reactions. The complexity of its synthesis underscores the compound's significance in pharmaceutical research.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like CAS No. 1797560-88-3 with greater accuracy before conducting expensive experimental trials. Molecular modeling techniques have been used to simulate interactions between this compound and potential biological targets, providing insights into its mechanism of action. These computational studies have revealed that the benzylsulfanyl and 2-methoxy-2-adamantyl groups are key players in mediating these interactions, reinforcing their importance in determining the compound's biological efficacy.

In addition to its potential therapeutic applications, CAS No. 1797560-88-3 has shown promise as a tool compound in biochemical research. Its unique structural features make it an excellent candidate for use in enzyme inhibition studies and mechanistic investigations. Researchers have utilized this compound to probe the function of various enzymes involved in metabolic pathways, leading to a deeper understanding of these processes. Such studies not only contribute to fundamental scientific knowledge but also provide valuable insights for drug development efforts.

The pharmaceutical industry has long been interested in developing drugs that can selectively target specific diseases or conditions without causing significant side effects. The structural design of CAS No. 1797560-88-3, with its carefully selected functional groups, aligns with this goal. By modulating biological pathways in a targeted manner, this compound has the potential to address unmet medical needs while minimizing off-target effects. This approach is particularly important in personalized medicine, where individual patient responses are taken into account when designing treatment regimens.

As research continues to evolve, new methodologies are being developed to enhance the efficiency and effectiveness of drug discovery processes. High-throughput screening techniques and artificial intelligence-driven platforms are being increasingly employed to identify promising candidates like CAS No. 1797560-88-3 from vast libraries of compounds. These technologies enable researchers to rapidly assess the potential biological activity of new molecules, accelerating the pace at which novel therapeutic agents are brought into clinical development.

The future prospects for CAS No. 1797560-88-3 are bright, with ongoing studies aimed at optimizing its pharmacological properties and exploring new applications. Researchers are investigating ways to improve its solubility, bioavailability, and metabolic stability through structural modifications derived from insights gained during preclinical studies. Additionally, efforts are underway to evaluate its efficacy and safety profile in animal models before moving on to human clinical trials.

In conclusion,CAS No. 1797560-88-3, or more formally known as 2-benzylsulfanyl-N-[ ( 2 - methoxy - 2 - adamantyl ) methyl ] acetamide, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities。The combination of a benzylsulfanyl group and a methoxy-substituted adamantane moiety positions it as an attractive candidate for further exploration in drug discovery。With continued research and development,this compound holds promise for addressing various medical conditions while minimizing adverse effects。Its synthesis，biological activity，and future applications underscore its importance as a valuable asset in modern medicinal chemistry。